Cas no 868047-80-7 (BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-)
868047-80-7 structure
Product Name:BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
CAS No:868047-80-7
MF:C11H14BrNO3
MW:288.137762546539
CID:3368329
PubChem ID:57550024
Update Time:2025-04-21
BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO-
- DB-107755
- OBPFDKFVBLUHMQ-UHFFFAOYSA-N
- 1-bromo-5-(tert-butyl)-2-methoxy-3-nitrobenzene
- 868047-80-7
- 2-bromo-4-tert-butyl-6-nitroanisole
- SCHEMBL4047397
-
- Inchi: 1S/C11H14BrNO3/c1-11(2,3)7-5-8(12)10(16-4)9(6-7)13(14)15/h5-6H,1-4H3
- InChI Key: OBPFDKFVBLUHMQ-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 287.01571Da
- Monoisotopic Mass: 287.01571Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 55.1Ų
BENZENE, 1-BROMO-5-(1,1-DIMETHYLETHYL)-2-METHOXY-3-NITRO- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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